Cas no 391226-40-7 (3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391226-40-7
• MF: C₁₉H₁₈ClN₃OS
• MW: 371.883721828461
• CID: 6450669
• Update Time: 2025-10-19

3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 3-chloro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C19H18ClN3OS/c1-10-8-11(2)13(4)16(12(10)3)18-22-23-19(25-18)21-17(24)14-6-5-7-15(20)9-14/h5-9H,1-4H3,(H,21,23,24)
• InChI Key： MOSCCHPBTYZGEQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=C(C)C(C)=CC(C)=C2C)S1)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• pka: 7.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

3-Chloro-N-5-(2,3,5,6-Tetramethylphenyl)-1,3,4-Thiadiazol-2-ylbenzamide (CAS No. 391226-40-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-40-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a chloro substituent and a tetramethylphenyl group in its structure adds to its complexity and enhances its pharmacological potential.

The chemical structure of 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is characterized by a benzamide moiety linked to a thiadiazole ring through an amide bond. The thiadiazole ring is further substituted with a 5-(2,3,5,6-tetramethylphenyl) group at the 5-position. This structural arrangement provides the compound with a high degree of flexibility and allows it to interact with various biological targets effectively.

In recent years, extensive research has been conducted to explore the biological activities of thiadiazole derivatives. Studies have shown that compounds like 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide exhibit potent antimicrobial activity against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibitory effects on Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its antimicrobial properties, 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide has also shown promise in cancer research. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. A notable study published in the European Journal of Medicinal Chemistry found that this compound effectively inhibited the growth of human breast cancer cells by targeting the PI3K/Akt signaling pathway.

The pharmacokinetic properties of 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide have also been investigated to assess its potential for clinical applications. Preliminary studies indicate that this compound has favorable absorption and distribution profiles in animal models. Additionally, it exhibits low toxicity and good metabolic stability, making it a promising candidate for further development as a therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide. One common approach involves the reaction of 3-chlorobenzoyl chloride with 5-(2,3-dimethylphenyl)-1H-tetrazole under mild conditions. This method provides high yields and is scalable for industrial production.

The potential applications of 3-chloro-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide extend beyond traditional medicinal chemistry. Recent advancements in materials science have explored the use of thiadiazole derivatives as functional materials for various applications. For example, these compounds have been investigated for their use in organic electronics due to their excellent charge transport properties.

In conclusion, 3-chloro-N-5-(2 , 3 , 5 , 6 -tetramethylphenyl)-1 , 3 , 4 -thiadiazol - 2 - ylbenzamide (CAS No. 391226-40-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, 3-chloro-N - 5 - ( 2 , 3 , 5 , 6 -tetramethylphenyl) - 1 , 3 , 4 -thiadiazol - 2 - ylbenzamide (CAS No. 391226-40-7) is poised to play a crucial role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.